Cas no 7572-29-4 (ethyne, dichloro-)

• Product Name: ethyne, dichloro-
• CAS No: 7572-29-4
• MF: C₂Cl₂
• MW: 94.9273986816406
• CID: 862203
• PubChem ID: 24227
• Update Time: 2025-04-19

ethyne, dichloro- Chemical and Physical Properties

Names and Identifiers

• ethyne, dichloro-
• 1,2-dichloroethyne
• 1,2-dichloro-ethyne
• Acetylene,dichloro
• chloroacetylene
• dichloracetylene
• dichloro-acetylene
• Dichloroethyne
• Ethyne,dichloro
• NS00127262
• UNII-95I833JV4S
• Dichloroacetylene [Forbidden]
• CHEBI:4503
• CCRIS 5411
• DTXSID7020429
• 7572-29-4
• C2Cl2
• ClC.$.CCl
• Q20963653
• Acetylene, dichloro-
• HSDB 7200
• 1,2-Dichloroacetylene #
• DICHLOROACETYLENE [IARC]
• DICHLOROACETYLENE
• DICHLOROACETYLENE [HSDB]
• 95I833JV4S

• Inchi： 1S/C2Cl2/c3-1-2-4
• InChI Key： ZMJOVJSTYLQINE-UHFFFAOYSA-N
• SMILES： ClC#CCl

Computed Properties

• Exact Mass: 93.93770
• Monoisotopic Mass: 93.9377054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 46.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2610
• Melting Point: -126°C
• Refractive Index: 1.4279
• PSA: 0.00000
• LogP: 1.38240

ethyne, dichloro- Security Information

• Hazardous Material transportation number：UN 2845
• Hazard Category Code： 2-40-48/20
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Hazard Level：4.2
• Safety Term：4.2
• Risk Phrases：R2; R40; R48/20
• HazardClass：4.2
• PackingGroup：I